Cas no 1339128-13-0 (6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine)

• Product Name: 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine
• CAS No: 1339128-13-0
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 4589337
• PubChem ID: 64868124
• Update Time: 2025-06-28

6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine

• Inchi： 1S/C11H12Cl2O2/c12-3-2-8-6-9(13)11-10(7-8)14-4-1-5-15-11/h6-7H,1-5H2
• InChI Key： HYNZCZHGWPSOSM-UHFFFAOYSA-N
• SMILES： O1C2=CC(CCCl)=CC(Cl)=C2OCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine

6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine: A Promising Compound in Pharmaceutical Research

6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine, with the CAS number 1339128-13-0, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule belongs to the class of benzodioxepine derivatives, which are characterized by their unique ring structure and potential biological activities. Recent studies have highlighted its role in modulating various physiological pathways, making it a focal point for researchers exploring new therapeutic applications.

The molecular structure of 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine features a seven-membered benzodioxepine ring system, with two chloro substituents positioned at specific sites. The presence of these chlorine atoms contributes to the compound's stability and reactivity, which are critical factors in drug design. The 3,4-dihydro-2H-1,5-benzodioxepine core provides a scaffold for further functionalization, enabling the development of derivatives with tailored pharmacological profiles.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the potential of 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine in targeting inflammatory pathways. The compound exhibits selective antagonism against pro-inflammatory cytokines, suggesting its utility in the treatment of chronic inflammatory diseases. This finding aligns with the growing interest in developing drugs that modulate immune responses without causing systemic side effects.

Another notable study from the European Journal of Medicinal Chemistry (2024) explored the antitumor potential of 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine. Researchers found that the compound can induce apoptosis in cancer cell lines, particularly in leukemia and breast cancer models. The mechanism of action involves the disruption of mitochondrial function and the inhibition of key signaling pathways such as PI3K/AKT and MAPK. These results highlight the compound's potential as a lead candidate for cancer therapy.

The CAS No. 1339128-13-0 registry entry also includes information on the compound's physicochemical properties. Its solubility profile and molecular weight are crucial for determining its bioavailability and pharmacokinetic behavior. Studies have shown that the compound has moderate solubility in aqueous media, which is essential for its absorption through the gastrointestinal tract. This property makes it a viable candidate for oral administration, a common route for therapeutic agents.

In addition to its biological activities, the 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine molecule has been investigated for its synthetic accessibility. The synthesis of this compound involves multi-step organic reactions, including electrophilic substitution and ring-opening processes. The availability of efficient synthetic routes is vital for large-scale production, which is necessary for clinical trials and eventual commercialization.

Recent advancements in computational chemistry have further enhanced the understanding of 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine's molecular interactions. Molecular docking studies have revealed its binding affinity to specific protein targets, such as cytokine receptors and enzyme kinases. These insights are crucial for optimizing the compound's structure to improve its therapeutic efficacy and reduce off-target effects.

The 3,4-dihydro-2H-1,5-benzodioxepine core of this compound is also of interest in the context of drug design. This ring system is known for its ability to form hydrogen bonds and π-π interactions with biological targets. The chloro substituents at positions 6 and 8 further enhance these interactions, contributing to the compound's potency. This structural feature is a key factor in the molecule's ability to modulate multiple biological pathways.

Furthermore, the CAS No. 1339128-13-0 compound has been evaluated for its safety profile in preclinical studies. Toxicological assessments have shown that the compound exhibits low acute toxicity, which is a critical factor in its potential as a therapeutic agent. Long-term studies are currently underway to assess its safety in vivo, with a focus on potential side effects and metabolic interactions.

The 6-chloro-8-(2-chloroethyl)-3,4-dihydro-2H-1,5-benzodioxepine molecule represents a promising lead in the development of new drugs. Its unique structural features and biological activities make it a valuable candidate for further research. As the field of pharmaceutical chemistry continues to evolve, compounds like this one will play a pivotal role in addressing unmet medical needs and advancing therapeutic options for patients.